6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-ethoxy-1-naphthoate
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Description
6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-ethoxy-1-naphthoate is a useful research compound. Its molecular formula is C24H20N2O5S and its molecular weight is 448.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anticancer Evaluation
One study involves the synthesis of heterocyclic compounds, including a thiopyrimidine derivative, and their evaluation as anticancer agents. These compounds are synthesized through reactions with different nucleophiles, showcasing the chemical versatility and potential therapeutic applications of such compounds (Gouhar & Raafat, 2015).
Novel Heterocyclic Synthesis Methods
Another research article describes a novel method for synthesizing 1,5-dihydro-2H-chromeno[2,3-d]pyrimidine-2,4(3H)-diones, highlighting innovative approaches to generating complex heterocyclic structures with potential pharmaceutical applications (Osyanin et al., 2014).
Structural and Tautomeric Studies
Research on the synthesis and structure of two isomeric enaminones provides insight into the structural and tautomeric properties of heterocyclic compounds. This study emphasizes the importance of understanding the molecular and crystal structures of such compounds for their potential applications (Brbot-Šaranović et al., 2001).
Osteoporosis Prevention and Treatment
A study on nonpeptide alphavbeta3 antagonists explores the in vitro and in vivo evaluation of a potent alphavbeta3 antagonist for osteoporosis prevention and treatment, demonstrating the application of heterocyclic compounds in addressing bone health issues (Hutchinson et al., 2003).
Heterocyclic Synthesis for Antimicrobial Activity
Another study focuses on the synthesis, reactions, and evaluation of the antimicrobial activity of naphthopyran, pyranopyrimidine, and pyranotriazolopyrimidine derivatives. This research underscores the potential of heterocyclic compounds in developing new antimicrobial agents (El-Wahab, 2012).
Properties
IUPAC Name |
[6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-ethoxynaphthalene-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N2O5S/c1-3-29-20-9-8-16-6-4-5-7-18(16)22(20)23(28)31-21-13-30-17(12-19(21)27)14-32-24-25-11-10-15(2)26-24/h4-13H,3,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWABWVYHMUDBQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C2=CC=CC=C2C=C1)C(=O)OC3=COC(=CC3=O)CSC4=NC=CC(=N4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.